Cas no 2248416-41-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248416-41-1
• MF: C₁₉H₁₂FN₃O₄
• MW: 365.314687728882
• CID: 6453031
• PubChem ID: 165732539
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520711
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate
• 2248416-41-1

• Inchi： 1S/C19H12FN3O4/c1-11-16(10-22(21-11)13-8-6-12(20)7-9-13)19(26)27-23-17(24)14-4-2-3-5-15(14)18(23)25/h2-10H,1H3
• InChI Key： UYOJZRICVVIVOP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 365.08118403g/mol
• Monoisotopic Mass: 365.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248416-41-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248416-41-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its versatile reactivity and promising biological activity.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety in this compound is a key structural element that contributes to its stability and reactivity. Combined with the 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate group, this molecule exhibits properties that make it suitable for various synthetic applications. The presence of the fluorophenyl group enhances its lipophilicity, which is crucial for bioavailability in pharmaceutical contexts. These attributes have led to a surge in research publications and patent filings related to this compound.

One of the most searched questions about CAS No. 2248416-41-1 is its role in medicinal chemistry. Recent studies suggest that derivatives of this compound show potential as kinase inhibitors, making them candidates for anticancer therapies. The pyrazole-carboxylate segment is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs. This has sparked interest among researchers looking for novel treatments for diseases like cancer and inflammatory disorders.

Another hot topic in the scientific community is the use of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate in agrochemical formulations. Its structural properties make it a potential candidate for developing new pesticides and herbicides. The fluorophenyl group, in particular, is known to enhance the biological activity of agrochemicals, which aligns with the growing demand for more efficient and environmentally friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's isoindole-1,3-dione core offers multiple sites for functionalization, allowing for the creation of diverse derivatives. This flexibility is highly valued in drug discovery programs where structure-activity relationship (SAR) studies are critical. The methyl-pyrazole segment further adds to its versatility, enabling interactions with various biological targets.

The market for CAS 2248416-41-1 is expected to grow significantly in the coming years, driven by its applications in both pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly listing this compound in their catalogs, responding to the rising demand from academic and industrial researchers. Its unique combination of fluorophenyl and pyrazole-carboxylate groups makes it a standout choice for innovative research projects.

For those working in analytical chemistry, characterizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's distinct spectral signatures, particularly the signals from the fluorophenyl and isoindole-dione moieties, facilitate its identification and purity assessment. These analytical methods are frequently discussed in forums and publications, reflecting their importance in quality control.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248416-41-1) represents a fascinating area of research with broad applications. Its unique structural features, including the fluorophenyl and pyrazole-carboxylate groups, make it a valuable compound in both pharmaceutical and agrochemical industries. As research continues to uncover its potential, this molecule is poised to play a pivotal role in the development of new therapies and agrochemical solutions.